Cas no 2034251-29-9 (3-methyl-6-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyridazine)

• Product Name: 3-methyl-6-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyridazine
• CAS No: 2034251-29-9
• MF: C₁₅H₁₈N₄O₃
• MW: 302.328423023224
• CID: 5349639
• Update Time: 2025-06-12

3-methyl-6-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyridazine Chemical and Physical Properties

Names and Identifiers

• (5-methylisoxazol-4-yl)(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone
• (5-methyl-1,2-oxazol-4-yl)-[3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]methanone
• 3-methyl-6-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyridazine

• Inchi： 1S/C15H18N4O3/c1-10-5-6-14(18-17-10)21-12-4-3-7-19(9-12)15(20)13-8-16-22-11(13)2/h5-6,8,12H,3-4,7,9H2,1-2H3
• InChI Key： FSCCHYNYJOGRJS-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C)N=N1)C1CN(C(C2C=NOC=2C)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 395
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4

Additional information on 3-methyl-6-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyridazine

Introduction to 3-methyl-6-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyridazine (CAS No. 2034251-29-9)

3-methyl-6-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyridazine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034251-29-9, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The intricate scaffold of this molecule, incorporating both pyridazine and piperidine moieties, makes it a subject of interest for medicinal chemists seeking novel therapeutic agents.

The molecular structure of 3-methyl-6-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyridazine is characterized by a pyridazine core substituted with an oxygenated piperidine ring. The presence of the 5-methyl-1,2-oxazole moiety at the carbonyl position of the piperidine ring introduces additional functional groups that can participate in hydrogen bonding and other interactions with biological targets. This structural complexity suggests that the compound may exhibit multiple modes of action, making it a versatile candidate for further investigation.

In recent years, there has been growing interest in developing small molecules that can modulate neurological pathways by targeting receptors and enzymes involved in synaptic transmission and neuronal signaling. The pyridazine core is a well-known pharmacophore in medicinal chemistry, often found in compounds with anti-inflammatory, antiviral, and anticancer properties. The incorporation of the piperidine ring enhances the lipophilicity of the molecule, potentially improving its ability to cross the blood-brain barrier, which is crucial for central nervous system (CNS) drug discovery.

One of the most compelling aspects of 3-methyl-6-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyridazine is its potential as a scaffold for designing novel ligands for neurotransmitter receptors. The 5-methyl-1,2-oxazole group can serve as a hinge-binding motif, allowing the molecule to interact with specific amino acid residues in target proteins. This feature has been exploited in the development of drugs that modulate acetylcholine receptors, which are implicated in cognitive function and neurodegenerative diseases such as Alzheimer's disease.

Recent studies have highlighted the importance of pyridazine derivatives in addressing unmet medical needs. For instance, compounds containing the pyridazine moiety have shown efficacy in models of inflammation and pain management. The structural features of 3-methyl-6-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyridazine align well with these findings, suggesting that it may possess similar therapeutic potential. Furthermore, the oxygenated piperidine ring could provide additional binding interactions with biological targets, enhancing its pharmacological profile.

The synthesis of 3-methyl-6-{[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]oxy}pyridazine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyridazine-piperidine linkage through nucleophilic substitution reactions, followed by functionalization at the carbonyl position to introduce the 5-methyl-1,2 oxazole group. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical studies.

In preclinical research, 3-methyl 6 {[ 1 ( 5 methyl 12 oxazole 4 carbonyl ) piperidin 3 yl ] oxy } pyridazine has been evaluated for its interaction with various biological targets. Initial studies suggest that it may exhibit inhibitory activity against enzymes involved in inflammatory pathways. The presence of multiple hydrogen bonding sites due to the oxygenated functional groups could enhance binding affinity to protein targets such as kinases and phosphodiesterases. These interactions are critical for modulating cellular signaling processes that are dysregulated in diseases like cancer and autoimmune disorders.

The potential therapeutic applications of this compound are broad-ranging. Beyond its implications for neurological disorders, it may also show promise in treating cardiovascular diseases by modulating pathways related to endothelial function and platelet aggregation. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a starting point for structure-based drug design campaigns aimed at identifying more potent and selective therapeutic agents.

Computational modeling has played a crucial role in understanding the binding mode of CAS No 2034251 29 9 to biological targets. Molecular docking studies have revealed that the compound can effectively bind to active sites on enzymes and receptors through hydrogen bonding networks involving its oxygen-rich functional groups. These insights have guided efforts to optimize its pharmacological properties by modifying specific substituents while maintaining overall structural integrity.

The future direction of research on 3 methyl 6 {[ 1 ( 5 methyl 12 oxazole 4 carbonyl ) piperidin 3 yl ] oxy } pyridazine includes both in vitro and in vivo investigations to validate its biological activity and safety profile. Preclinical trials will be essential to assess its efficacy in animal models relevant to human diseases such as neurodegeneration or inflammation-driven pathologies. Furthermore， collaborations between academic institutions，pharmaceutical companies，and biotech firms will be instrumental in advancing this compound toward clinical development if promising results are obtained from early-stage studies.